
Ammonium hexadecyl sulfate molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ammonium hexadecyl sulfate

Cat. No.: B15370143 Get Quote

In-Depth Technical Guide to Ammonium
Hexadecyl Sulfate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ammonium hexadecyl sulfate, also known as cetyl sulfate ammonium salt, is a cationic

surfactant belonging to the family of long-chain alkyl sulfates. Its amphiphilic nature, conferred

by a 16-carbon hydrophobic alkyl chain (hexadecyl) and a polar sulfate head group, makes it a

versatile compound with applications spanning various scientific and industrial domains. This

technical guide provides a comprehensive overview of the molecular characteristics, synthesis,

and key applications of ammonium hexadecyl sulfate, with a focus on its relevance in

research and drug development.

Molecular and Physicochemical Properties
Ammonium hexadecyl sulfate is a white to off-white powder. Its chemical structure consists

of a long hydrophobic tail and a hydrophilic sulfate group, which allows it to form micelles in

aqueous solutions and reduce surface tension.
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Property Value

Molecular Formula C₁₆H₃₇NO₄S

Molecular Weight 339.53 g/mol

Appearance White to off-white powder

Solubility Soluble in water

Chemical Name Ammonium hexadecyl sulfate

Synonyms Cetyl sulfate ammonium salt

CAS Number 4696-47-3

Synthesis of Ammonium Hexadecyl Sulfate
The synthesis of ammonium hexadecyl sulfate is typically achieved through a two-step

process involving the sulfation of a long-chain alcohol followed by neutralization.

General Synthesis Pathway
The primary route for synthesizing ammonium hexadecyl sulfate involves the reaction of 1-

hexadecanol (cetyl alcohol) with a sulfonating agent, such as sulfuric acid or chlorosulfonic

acid, to form hexadecyl hydrogen sulfate. This intermediate is then neutralized with an

ammonium salt, typically ammonium hydroxide, to yield the final product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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